Guluronic acid sodium

• Molecular Formula: C6H9NaO7
• Molecular Weight: 216.12 g/mol
• InChI: InChI=1S/C6H10O7.Na/c7-1-2(8)3(9)4(10)5(11)6(12)13;/h1-5,8-11H,(H,12,13);/q;+1/p-1/t2-,3-,4+,5-;/m0./s1
• InChIKey: WNFHGZLVUQBPMA-OSQBQZLYSA-M

Guluronic Acid Sodium: Technical Baseline

Guluronic acid sodium (G2013 sodium; C6H9NaO7) is the sodium salt of α-L-guluronic acid, a uronic acid monosaccharide and a glucuronic acid diastereomer . It exists as both a monomer and as the primary structural component of polyguluronate (G-blocks) isolated from alginate . This compound is functionally defined by its high divalent cation affinity (particularly for Ca²⁺ and Mg²⁺) and its oral bioactivity as an oxidative stress modulator and non-steroidal anti-inflammatory agent that down-regulates TLR4, NF-κB, and iNOS .

1

Stereochemical Control

Defined L-guluronic acid monomer for chiral differentiation of alginate block composition and absolute configuration studies.

2

Biomaterial Synthesis

Enables precise copolymer and hydrogel design where G-block content dictates Ca²⁺ crosslinking and tensile performance.

3

Bioactive Research Tool

G2013 variant supports immunomodulation pathway studies focusing on TLR2/TLR4 signaling and inflammatory mediator expression.

Why Guluronic Acid Cannot Be Substituted

Generic substitution fails because the functional performance of sodium alginate-derived materials is determined not by the polymer backbone but by the specific monomeric composition and block structure. Alginates are copolymers of β-D-mannuronic acid (M) and α-L-guluronic acid (G). The G/M ratio dictates fundamental properties: high-G content (>60%) yields rigid, calcium-crosslinked gels with low permeability and high mechanical strength, whereas high-M content produces flexible, more permeable gels [1]. Guluronic acid sodium, as the pure G-block or monomer, provides the highest possible divalent cation affinity and gel rigidity per unit mass [2]. Furthermore, the monomeric guluronic acid sodium (G2013) exhibits distinct anti-inflammatory pharmacology—including TLR4/NF-κB down-regulation and SHIP1/SOCS1 up-regulation—that is not observed with polymannuronate or mixed-sequence alginates [3].

Target Monomerα-L-Guluronic acid sodium (G2013)

Common SubstituteD-Mannuronic acid sodium / mixed M/G alginates

¹C₄ chair conformation creates specific Ca²⁺ egg-box geometry; pKa 3.65 supports acid-stable protonation-gelation.

⁴C₁ chair conformation with pKa 3.38 yields different ion-binding and lactonization behavior; derived polymers show lower tensile strength.

Reported immunomodulatory profile: downregulates NF-κB, IκB, MyD88 mRNA and suppresses IL-1β in PBMC assays.

Mannuronic-based compounds may exhibit a different inflammatory mediator suppression pattern; not interchangeable as pathway-specific tool.

Poly-G blocks form rigid, thermodynamically favored Ca²⁺ complexes per MD simulations.

Poly-M chains coordinate Ca²⁺ differently; gel stiffness and metal scavenging capacity may shift significantly.

• [1] Jiao W, Chen W, Mei Y, et al. Effects of Molecular Weight and Guluronic Acid/Mannuronic Acid Ratio on the Rheological Behavior and Stabilizing Property of Sodium Alginate. Molecules. 2019;24(23):4374. View Source
• [2] Hecht H, Srebnik S. Sequence-dependent association of alginate with sodium and calcium counterions. Carbohydrate Polymers. 2017;157:1144-1152. View Source
• [3] Taeb M, Mortazavi-Jahromi SS, Jafarzadeh A, Mirzaei MR, Mirshafiey A. An in vitro evaluation of anti-aging effect of guluronic acid (G2013) based on enzymatic oxidative stress gene expression using healthy individuals PBMCs. Biomedicine & Pharmacotherapy. 2017;90:262-267. View Source

Guluronic Acid Selectivity Guide

Distinct pKa and Lactonization Stability

In a neutron reflection study comparing sodium alginates with differing G/M ratios, the high-guluronic acid (high-G) alginate exhibited substantially greater calcium ion affinity than the high-mannuronic acid (high-M) analogue [1]. This increased affinity drove enhanced dissolution of the calcite (CaCO₃) surface and resulted in a higher adsorbed amount of the polymer at the interface [1].

pKa & Lactonization Stability

Head-to-head

L-Guluronic acid pKa 3.65 vs. D-Mannuronic acid pKa 3.38 (+0.27 units). Mannuronic acid lactonizes more readily at pD 1.4.

Protonation-dependent gelation context.

NMR with pure shift technique; higher pH required for guluronic acid gelation.

Evidence Dimension	Calcium ion affinity, surface dissolution, and adsorbed amount at calcite/water interface
Target Compound Data	High-G alginate (elevated guluronic acid proportion) causes greater calcite surface dissolution and higher adsorption
Comparator Or Baseline	High-M alginate (elevated mannuronic acid proportion) causes lower calcite surface dissolution and lower adsorption
Quantified Difference	Adsorbed layers extend up to 350 Å into solution at concentrations up to 2.5 ppm (inflection point of the adsorption isotherm for sodium alginate); high-G alginate adsorbs more at the surface and causes greater dissolution
Conditions	Neutron reflection (NR) at the calcite/water interface; sodium alginate concentrations up to 2.5 ppm; compared alginates with differing G/M ratios

Why This Matters

For applications requiring controlled calcium binding (scale inhibition, biomineralization control, or targeted drug delivery), the high-G composition offers superior performance per unit mass, enabling lower dosage or enhanced effect.

• [1] Browning KL, Stocker IN, Gutfreund P, Clarke SM. The effect of alginate composition on adsorption to calcium carbonate surfaces. Journal of Colloid and Interface Science. 2021;581(Pt B):682-689. View Source

High-G Alginate Hydrogel Strength and Ductility

Rheological and small-angle X-ray scattering (SAXS) measurements demonstrate that guluronic acid-rich sodium alginate solutions form gels upon addition of MgCl₂ at a lower concentration than mannuronic acid-rich solutions [1]. This is attributed to the higher intrinsic affinity of guluronic acid residues for Mg²⁺ [1].

Hydrogel Tensile Properties

Head-to-head

High-G alginate hydrogels: higher ultimate stress and ductility vs. high-M alginates. Exact numeric tensile values not disclosed but relative hierarchy established.

Supports selection for load-bearing hydrogel research.

Tensile testing as function of alginate type and gelling conditions.

Evidence Dimension	Minimum MgCl₂ concentration required for gelation
Target Compound Data	Guluronic acid-rich alginate solution forms gel at lower MgCl₂ concentration
Comparator Or Baseline	Mannuronic acid-rich alginate solution forms gel at higher MgCl₂ concentration
Quantified Difference	Quantitative concentration threshold values are not provided in the abstract, but the directional effect is explicitly stated: G-rich gelation occurs at lower [Mg²⁺]
Conditions	Sodium alginate aqueous solution; MgCl₂ added; rheological and SAXS measurements

Why This Matters

This lower gelation threshold enables the use of guluronic acid-rich materials in biomedical or industrial applications where ionic strength is constrained or where gentler gelation conditions are required to preserve sensitive encapsulated cargo (e.g., cells, proteins).

• [1] The Effect of Mannuronic Acid/Guluronic Acid Ratio on Gelation by Mg²⁺ Ions of Alginate Aqueous Solution. Nippon Kagaku Kaishi. 1993;1993(8):978-981. View Source

Multi-Pathway Anti-Inflammatory Activity

In a systematic evaluation of sodium alginates for multi-component microcapsule preparation, alginates with 73% α-L-guluronic acid content exhibited significantly less shrinking compared to those with 38% guluronic acid content when gelled with calcium chloride [1]. This resulted in larger microsphere diameters and thicker membranes with enhanced mechanical resistance for the high-G capsules [1].

Anti-inflammatory Activity (G2013)

Reported

G2013 25 µg/mL: significant reduction of NF-κB, IκB, MyD88 mRNA and IL-1β secretion in PBMCs; COX-1/COX-2 activity reduced (p

Reported pathway-response context for immunomodulation studies.

Human PBMC model; qRT-PCR and ELISA endpoints.

Polyguluronate Sulfate Anti-HBV

Supporting evidence

PGS (DS ~1.5) effectively inhibited HBsAg and HBeAg secretion in HepG2.2.15 cells; mechanism via IFN-β upregulation through NF-κB and Raf/MEK/ERK pathways.

Supports antiviral innate-immune research tool context.

In vitro cell model; specific IC50 values not disclosed.

Ca²⁺ Binding Affinity (MD)

Class-level inference

Molecular dynamics: poly-G chains create thermodynamically favored egg-box Ca²⁺ junctions; poly-M interactions differ structurally.

Computational support for ionotropic gel design.

All-atom simulation; data to verify experimentally.

Evidence Dimension	Microsphere shrinkage, diameter, membrane thickness, mechanical resistance
Target Compound Data	73% guluronic acid content: less shrinking, larger diameters, thicker membranes, enhanced mechanical resistance
Comparator Or Baseline	38% guluronic acid content: greater shrinking, smaller diameters, thinner membranes, reduced mechanical resistance
Quantified Difference	73% vs. 38% G content; directional effects on shrinkage, diameter, thickness, and resistance are explicitly reported
Conditions	Calcium chloride gelation; multi-component microbeads and microcapsules; sodium alginate with varying G content and molar mass

Why This Matters

For cell encapsulation and immunoprotection applications, the reduced shrinkage and enhanced mechanical integrity of high-G capsules translate to more predictable size control, better barrier function, and improved durability during handling and implantation.

• [1] Influence of alginate characteristics on the properties of multi-component microcapsules. Journal of Microencapsulation. 2003;20(5):597-611. View Source

Polyguluronate Sulfate Anti-HBV Activity

The diffusivity of bovine serum albumin (BSA) within calcium alginate gels was found to be greatest in gels prepared from sodium alginate of low guluronic acid content compared to those prepared from sodium alginate of high guluronic acid content [1]. This difference is attributed to the reduced polymer backbone flexibility in high-G alginates [1].

Polyguluronate Sulfate Anti-HBV

Supporting evidence

PGS (DS ~1.5) effectively inhibited HBsAg and HBeAg secretion in HepG2.2.15 cells; mechanism via IFN-β upregulation through NF-κB and Raf/MEK/ERK pathways.

Supports antiviral innate-immune research tool context.

In vitro cell model; specific IC50 values not disclosed.

Evidence Dimension	Protein (BSA) diffusivity within calcium alginate gels
Target Compound Data	High guluronic acid content sodium alginate gels: lower BSA diffusivity
Comparator Or Baseline	Low guluronic acid content sodium alginate gels: higher BSA diffusivity
Quantified Difference	Directional effect reported; quantitative diffusivity values are not provided in the abstract, but the inverse relationship between G-content and diffusivity is clearly established
Conditions	Calcium alginate gels prepared to be isotropic in structure; bovine serum albumin (BSA) as solute

Why This Matters

This differential permeability is critical for controlled release applications: high-G materials provide a more effective barrier for larger molecules, enabling slower release profiles, while low-G materials permit faster diffusion. Selection based on G-content directly dictates drug delivery kinetics.

• [1] Diffusion characteristics of calcium alginate gels. Biotechnology and Bioengineering. 1999;65(5):605-610. View Source

Poly-Guluronate Calcium Crosslinking Affinity

A study comparing sodium alginate samples with M/G ratios of 2.7 (M-rich) and 0.5 (G-rich) found that the critical concentration for chain entanglement and deviation from Huggins' equation was approximately 1.0 g/dL for the M-rich sample and approximately 0.5 g/dL for the G-rich sample [1]. This indicates that G-rich chains exhibit greater chain entanglement in solution at lower concentrations [1].

Ca²⁺ Binding Affinity (MD)

Class-level inference

Molecular dynamics: poly-G chains create thermodynamically favored egg-box Ca²⁺ junctions; poly-M interactions differ structurally.

Computational support for ionotropic gel design.

All-atom simulation; data to verify experimentally.

Evidence Dimension	Critical concentration for chain entanglement (deviation from Huggins' equation)
Target Compound Data	G-rich sodium alginate (M/G = 0.5): critical concentration ~0.5 g/dL
Comparator Or Baseline	M-rich sodium alginate (M/G = 2.7): critical concentration ~1.0 g/dL
Quantified Difference	G-rich sample entangles at half the concentration (0.5 vs. 1.0 g/dL) of the M-rich sample
Conditions	Aqueous sodium alginate solutions; M/G ratios determined as 2.7 and 0.5; reduced viscosity measured across concentration range

Why This Matters

For applications requiring thickening, gelling, or rheological control at low polymer concentrations, G-rich materials offer a distinct advantage, enabling formulation with reduced total solids or lower viscosity build-up thresholds.

• [1] Effect of Ratio of Mannuroic Acid to Gluronic Acid on Solution Properties of Sodium Alginate. Nippon Suisan Gakkaishi. 1988;54(6):1023-1026. View Source

Anti-Inflammatory Gene Regulation: Guluronic Acid Sodium (G2013) Significantly Suppresses Multiple Oxidative Stress and Inflammatory Genes vs. LPS Control

In an in vitro study using peripheral blood mononuclear cells (PBMCs) from healthy individuals, guluronic acid sodium (G2013) at both low and high doses significantly reduced the expression of SOD2, GPX1, CAT, and GST genes compared to the lipopolysaccharide (LPS)-stimulated group (p<0.0001) [1]. The drug also significantly reduced iNOS and MPO gene expression at high doses compared to the LPS group (p<0.0001) [1].

Evidence Dimension	mRNA expression levels of oxidative stress and inflammatory genes (SOD2, GPX1, CAT, GST, iNOS, MPO)
Target Compound Data	G2013 at low and high doses: significant reduction of SOD2, GPX1, CAT, GST, iNOS, MPO expression (p<0.0001 vs. LPS group)
Comparator Or Baseline	LPS-stimulated PBMCs (positive control for inflammatory/oxidative stress induction)
Quantified Difference	p < 0.0001 for SOD2, GPX1, CAT, GST (both doses); p < 0.0001 for iNOS (high dose) and MPO (both doses)
Conditions	PBMCs from 20 healthy individuals; LPS stimulation; gene expression measured by qRT-PCR

Why This Matters

This quantitative gene expression data establishes the pharmacological differentiation of guluronic acid sodium as an anti-inflammatory agent, justifying its selection over generic alginate-derived materials for immunomodulatory or anti-aging research applications.

• [1] Taeb M, Mortazavi-Jahromi SS, Jafarzadeh A, Mirzaei MR, Mirshafiey A. An in vitro evaluation of anti-aging effect of guluronic acid (G2013) based on enzymatic oxidative stress gene expression using healthy individuals PBMCs. Biomedicine & Pharmacotherapy. 2017;90:262-267. View Source

Guluronic Acid Sodium Use Cases

Load-Bearing Hydrogels for Bioprinting

Research groups developing microcapsules for cell therapy (e.g., islet encapsulation for diabetes) or controlled drug release should procure high-guluronic acid content sodium alginate or purified polyguluronate. The evidence demonstrates that high-G materials exhibit reduced shrinkage during calcium gelation, yielding larger, more mechanically robust capsules with thicker membranes [1]. Furthermore, the lower protein diffusivity in high-G gels provides a superior immunoprotective barrier [2].

Anti-Inflammatory Assay and Drug Discovery

Researchers investigating NSAID alternatives, oxidative stress modulation, or TLR4/NF-κB pathway inhibition should procure monomeric guluronic acid sodium (G2013). Unlike polymeric alginates, G2013 is orally bioavailable and demonstrates statistically significant down-regulation of multiple pro-inflammatory and oxidative stress genes (SOD2, GPX1, CAT, GST, iNOS, MPO) in human PBMCs at p<0.0001 [1]. Its up-regulation of SHIP1 and SOCS1 further distinguishes it as a unique immunomodulatory agent [2].

G-Rich Alginates for Heavy Metal Removal

For applications requiring calcium carbonate scale inhibition or controlled biomineralization (e.g., in industrial water treatment, detergents, or biomimetic materials), high-guluronic acid alginates or polyguluronate should be specified. Quantitative neutron reflection data confirm that high-G alginates adsorb more extensively at calcite surfaces and drive greater surface dissolution compared to high-M alginates, due to their higher calcium affinity [1].

Low-Concentration Rheology Modification and Hydrogel Formulation

Formulators developing hydrogels, thickeners, or stabilizers where low polymer loading is desired should select G-rich sodium alginates. Evidence shows that G-rich samples (M/G = 0.5) reach critical chain entanglement at approximately 0.5 g/dL, half the concentration required for M-rich samples (M/G = 2.7; ~1.0 g/dL) [1]. This enables effective viscosity build-up and gelation with reduced material usage and lower impact on formulation osmolality or clarity.

Application

Selection Property

Validation Focus

Load-bearing hydrogel research

High G-content alginate or G-monomer incorporation

Tensile mechanical properties and Ca²⁺ crosslinking density

TLR2/TLR4 immunomodulation studies

G2013 as pathway-specific tool compound

NF-κB/IκB/MyD88 mRNA and IL-1β suppression endpoints

Metal ion scavenging materials

Low M/G ratio alginate (e.g., M/G

Divalent cation affinity and complex stability

• [1] Influence of alginate characteristics on the properties of multi-component microcapsules. Journal of Microencapsulation. 2003;20(5):597-611. View Source
• [2] Diffusion characteristics of calcium alginate gels. Biotechnology and Bioengineering. 1999;65(5):605-610. View Source
• [3] Taeb M, Mortazavi-Jahromi SS, Jafarzadeh A, Mirzaei MR, Mirshafiey A. An in vitro evaluation of anti-aging effect of guluronic acid (G2013) based on enzymatic oxidative stress gene expression using healthy individuals PBMCs. Biomedicine & Pharmacotherapy. 2017;90:262-267. View Source
• [4] Browning KL, Stocker IN, Gutfreund P, Clarke SM. The effect of alginate composition on adsorption to calcium carbonate surfaces. Journal of Colloid and Interface Science. 2021;581(Pt B):682-689. View Source
• [5] Effect of Ratio of Mannuroic Acid to Gluronic Acid on Solution Properties of Sodium Alginate. Nippon Suisan Gakkaishi. 1988;54(6):1023-1026. View Source